Cynapanoside A
Cynapanoside A
Cynapanoside A is a natural product found in Vincetoxicum pycnostelma and Vincetoxicum paniculatum with data available.
Brand Name:
Vulcanchem
CAS No.:
109972-32-9
VCID:
VC20776466
InChI:
InChI=1S/C28H40O9/c1-14-25(30)20(32-4)11-22(35-14)36-17-7-8-27(2)16(9-17)10-19(29)23-18(27)6-5-15-12-33-28(3)24(15)21(13-34-28)37-26(23)31/h10,12,14,17-25,29-30H,5-9,11,13H2,1-4H3/t14-,17+,18+,19+,20-,21-,22+,23+,24-,25-,27+,28+/m1/s1
SMILES:
CC1C(C(CC(O1)OC2CCC3(C4CCC5=COC6(C5C(CO6)OC(=O)C4C(C=C3C2)O)C)C)OC)O
Molecular Formula:
C28H40O9
Molecular Weight:
520.6 g/mol
Cynapanoside A
CAS No.: 109972-32-9
Cat. No.: VC20776466
Molecular Formula: C28H40O9
Molecular Weight: 520.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cynapanoside A is a natural product found in Vincetoxicum pycnostelma and Vincetoxicum paniculatum with data available. |
|---|---|
| CAS No. | 109972-32-9 |
| Molecular Formula | C28H40O9 |
| Molecular Weight | 520.6 g/mol |
| IUPAC Name | (4S,5R,8S,12S,13S,16S,19R,22R)-12-hydroxy-8-[(2R,4R,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-5,19-dimethyl-15,18,20-trioxapentacyclo[14.5.1.04,13.05,10.019,22]docosa-1(21),10-dien-14-one |
| Standard InChI | InChI=1S/C28H40O9/c1-14-25(30)20(32-4)11-22(35-14)36-17-7-8-27(2)16(9-17)10-19(29)23-18(27)6-5-15-12-33-28(3)24(15)21(13-34-28)37-26(23)31/h10,12,14,17-25,29-30H,5-9,11,13H2,1-4H3/t14-,17+,18+,19+,20-,21-,22+,23+,24-,25-,27+,28+/m1/s1 |
| Standard InChI Key | RZJAWQPCJQGGPS-HZXVBAKSSA-N |
| Isomeric SMILES | C[C@@H]1[C@H]([C@@H](C[C@@H](O1)O[C@H]2CC[C@@]3([C@H]4CCC5=CO[C@@]6([C@H]5[C@@H](CO6)OC(=O)[C@@H]4[C@H](C=C3C2)O)C)C)OC)O |
| SMILES | CC1C(C(CC(O1)OC2CCC3(C4CCC5=COC6(C5C(CO6)OC(=O)C4C(C=C3C2)O)C)C)OC)O |
| Canonical SMILES | CC1C(C(CC(O1)OC2CCC3(C4CCC5=COC6(C5C(CO6)OC(=O)C4C(C=C3C2)O)C)C)OC)O |
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